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Compound of Interest

Compound Name: Salinomycin

Cat. No.: B1681400

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent compounds like Salinomycin is paramount. This document provides immediate,
essential safety protocols, operational plans, and disposal procedures to foster a secure
laboratory environment.

Personal Protective Equipment (PPE) and Exposure
Controls

When handling Salinomycin, particularly in its powdered form, stringent adherence to PPE
and engineering controls is necessary to prevent exposure. Salinomycin is classified as toxic if
swallowed[1][2].

Engineering Controls:
o Work should be conducted in a well-ventilated area[1].

e For procedures that may generate dust or aerosols, a chemical fume hood should be
used[3].

e An accessible safety shower and eye wash station are mandatory[2][4].

Personal Protective Equipment: A comprehensive PPE regimen is required for all personnel
handling Salinomycin.
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PPE Category Specification

Safety goggles with side-shields, approved
Eye Protection under standards such as NIOSH (US) or EN
166 (EU)[2][4][5]-

Impervious, compatible chemical-resistant
gloves[4][5][6].

Hand Protection

A lab coat or impervious clothing to prevent skin

Body Protection
contact[2][4][6].

For handling powders or creating aerosols, a
NIOSH/MSHA-approved respirator is necessary.

Respiratory Protection A patrticle filter is recommended|[3][6][7]. In case
of major spills, a self-contained breathing

apparatus may be required[1][3].

Occupational Exposure Limits

While specific threshold limit values for Salinomycin are not well-established, it is often treated
as a nuisance dust. The following table summarizes the occupational exposure limits for
particulates not otherwise regulated.
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TWA (Time-Weighted

Jurisdiction/Organization Average) - Respirable TWA - Total Dust
Fraction
US OSHA (PELS) 5 mg/m3 15 mg/m3
US ACGIH (TLV) - 10 mg/m3 (Inhalable particles)
US - Oregon (PELS) 5 mg/m3 10 mg/m3
US - Hawaii 5 mg/m3 10 mg/m3
US - Tennessee 5 mg/m3
US - Wyoming 5 mg/m3
US - Michigan 5 mg/m3

Canada - Prince Edward _
island 10 mg/m3 (Inhalable particles)
slan

Data sourced from a
Salinomycin monosodium salt
safety data sheet.[1]

Operational Plan for Safe Handling

A systematic approach to handling Salinomycin from receipt to disposal minimizes the risk of
exposure and contamination.

Receiving and Storage

» Upon receipt, inspect the container for any damage or leaks.

» Store Salinomycin in a cool, dry, well-ventilated area, away from incompatible materials
such as strong oxidizing agents[1][8].

» Keep the container tightly sealed when not in use[1][4].

 Recommended storage temperatures can be as low as -20°C for powder or -80°C when in
solvent[2][4].
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Preparation and Use

» Before handling, ensure all required PPE is donned correctly.

Avoid the formation of dust and aerosols[2][4].

Use only in a designated area, preferably within a chemical fume hood]3].

Do not eat, drink, or smoke in the handling area[1][2].

Wash hands thoroughly after handling, even if gloves were worn[1][5].

Spill Management

e Minor Spills:
o Clean up spills immediately, avoiding dust generation[1].

o Use dry clean-up procedures such as sweeping or vacuuming with a HEPA-filtered
vacuum[1].

o Dampen the spilled material with water to prevent it from becoming airborne before
sweeping[1].

o Place the collected material into a suitable, labeled container for disposal[1][9].
e Major Spills:

o Evacuate the area and move upwind[1].

o Alert emergency responders[1].

o Wear full-body protective clothing and a self-contained breathing apparatus[1].

o Contain the spill using sand, earth, or vermiculite[1].

First Aid Procedures
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention[2][4].

» Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water for at least 15 minutes. Seek medical attention[2][3].

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration (avoiding mouth-to-mouth if the substance
was ingested or inhaled) and seek immediate medical attention[2][3].

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or
poison control center immediately[2][3].

Disposal Plan

All waste containing Salinomycin must be treated as hazardous waste and handled in
accordance with local, state, and federal regulations[1].

o Waste Collection:

o Collect waste Salinomycin and contaminated materials (e.g., gloves, wipes, containers)
in a designated, labeled, and sealed container[1][9].

¢ Disposal Method:

[¢]

Do not discharge into sewers or waterways[1].

o

Contact a licensed professional waste disposal service to dispose of the material[9].

One recommended method is to dissolve or mix the material with a combustible solvent

o

and burn it in a chemical incinerator equipped with an afterburner and scrubber[9].

o

Puncture empty containers to prevent reuse before disposal at an authorized landfill[1].

Visual Workflow for Safe Handling

The following diagram illustrates the key steps and decision points in the safe handling of
Salinomycin.
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Caption: Workflow for the safe handling of Salinomycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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